Cas no 2228400-50-6 ({2-3-(methoxymethyl)phenylpropan-2-yl}(methyl)amine)

• Product Name: {2-3-(methoxymethyl)phenylpropan-2-yl}(methyl)amine
• CAS No: 2228400-50-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6524606
• PubChem ID: 165628299
• Update Time: 2025-10-29

{2-3-(methoxymethyl)phenylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-3-(methoxymethyl)phenylpropan-2-yl}(methyl)amine
• {2-[3-(methoxymethyl)phenyl]propan-2-yl}(methyl)amine
• 2228400-50-6
• EN300-1782279

• Inchi： 1S/C12H19NO/c1-12(2,13-3)11-7-5-6-10(8-11)9-14-4/h5-8,13H,9H2,1-4H3
• InChI Key： YTKIDBXJKSAZFP-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)C(C)(C)NC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on {2-3-(methoxymethyl)phenylpropan-2-yl}(methyl)amine

Comprehensive Overview of {2-[3-(Methoxymethyl)phenyl]propan-2-yl}(methyl)amine (CAS No. 2228400-50-6)

{2-[3-(Methoxymethyl)phenyl]propan-2-yl}(methyl)amine is a specialized organic compound with the CAS number 2228400-50-6. This compound belongs to the class of substituted phenylpropan-2-amines, featuring a methoxymethyl group at the 3-position of the phenyl ring and a methylamine substitution on the propan-2-yl moiety. Its unique structure makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry.

The molecular formula of {2-[3-(Methoxymethyl)phenyl]propan-2-yl}(methyl)amine is C12H19NO, with a molecular weight of 193.29 g/mol. The presence of the methoxymethyl group enhances its solubility in polar organic solvents, while the tertiary amine functionality contributes to its potential as a building block for more complex molecules. Researchers often explore its reactivity in nucleophilic substitution reactions and its role as an intermediate in drug synthesis.

One of the key applications of {2-[3-(Methoxymethyl)phenyl]propan-2-yl}(methyl)amine is in the development of novel therapeutic agents. Its structural motif is found in compounds targeting neurological disorders, such as dopamine receptor modulators. Recent studies have highlighted its potential in designing central nervous system (CNS) active compounds, aligning with the growing demand for treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

In the field of material science, this compound is investigated for its role in polymer chemistry. The methoxymethyl group can act as a protective moiety or a linker in polymer backbones, contributing to the development of advanced materials with tailored properties. Its thermal stability and compatibility with various monomers make it a valuable candidate for high-performance polymers.

The synthesis of {2-[3-(Methoxymethyl)phenyl]propan-2-yl}(methyl)amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Optimizing these processes is a focus for chemists aiming to improve yield and purity, especially for industrial-scale production. Green chemistry principles are increasingly applied to reduce environmental impact, a trend resonating with the global push for sustainable practices.

From a commercial perspective, the demand for CAS 2228400-50-6 is driven by its versatility in research and development. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of pharmaceutical and academic laboratories. Pricing trends reflect its niche status, with fluctuations tied to raw material availability and regional market dynamics.

Safety and handling of {2-[3-(Methoxymethyl)phenyl]propan-2-yl}(methyl)amine follow standard laboratory protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during handling. Regulatory compliance varies by region, but most jurisdictions require standard chemical safety documentation for procurement and use.

Looking ahead, the compound's potential in drug discovery and smart materials positions it as a molecule to watch. Innovations in catalytic synthesis and computational modeling are expected to unlock new applications, further solidifying its role in cutting-edge research. For researchers and industry professionals, staying updated on the latest developments related to CAS 2228400-50-6 is essential for leveraging its full potential.